Cas no 834885-75-5 (Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-)
834885-75-5 structure
Product Name:Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-
CAS No:834885-75-5
MF:C10H17NO
MW:167.248082876205
CID:670700
PubChem ID:71415297
Update Time:2025-04-19
Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-
- 834885-75-5
- (1S,2R)-2-Butyl-1-hydroxycyclopentane-1-carbonitrile
- DTXSID10834717
-
- Inchi: 1S/C10H17NO/c1-2-3-5-9-6-4-7-10(9,12)8-11/h9,12H,2-7H2,1H3/t9-,10-/m1/s1
- InChI Key: BPGMMOKNYWTRSX-NXEZZACHSA-N
- SMILES: O[C@@]1(C#N)CCC[C@H]1CCCC
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44Ų
Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
834885-75-5 (Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-) Related Products
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